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Compound of Interest

Compound Name: VM4-037

Cat. No.: B611697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VM4-037 is a small-molecule positron emission tomography (PET) radiotracer designed to

target Carbonic Anhydrase IX (CAIX), a transmembrane enzyme frequently overexpressed in

clear cell renal cell carcinoma (ccRCC).[1][2][3] The expression of CAIX is regulated by the von

Hippel-Lindau (VHL) tumor suppressor gene, which is commonly inactivated in ccRCC, leading

to the stabilization of hypoxia-inducible factor (HIF) and subsequent upregulation of CAIX.[1][3]

This makes CAIX an attractive biomarker for the non-invasive imaging and characterization of

ccRCC. These application notes provide an overview of the use of [18F]VM4-037 in preclinical

animal models of kidney cancer, including experimental protocols and a summary of key

quantitative data.

Mechanism of Action
[18F]VM4-037 binds to the active site of CAIX and, to a lesser extent, Carbonic Anhydrase XII

(CAXII). In the hypoxic tumor microenvironment characteristic of many solid tumors, including

ccRCC, the upregulation of CAIX plays a crucial role in maintaining intracellular pH by

catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton. By targeting

CAIX, [18F]VM4-037 allows for the in vivo visualization of tumors expressing this biomarker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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